![molecular formula C21H17NO4S B6153423 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-3-carboxylic acid CAS No. 476362-79-5](/img/no-structure.png)
5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-3-carboxylic acid
Description
The compound is a derivative of thiophene carboxylic acid, which is modified with a fluorenylmethoxycarbonyl (Fmoc) protected amino group . Fmoc is a common protecting group used in peptide synthesis. The presence of the thiophene ring suggests that this compound might have interesting electronic properties .
Synthesis Analysis
The synthesis of such a compound would likely involve the coupling of an Fmoc-protected amino acid with thiophene carboxylic acid . This could potentially be achieved through methods such as peptide coupling or other carbonyl chemistry .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiophene ring, a carboxylic acid group, and an Fmoc-protected amino group . The exact structure would depend on the position of these groups in the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the thiophene ring and the carboxylic acid group . The Fmoc group could be removed under basic conditions, revealing a free amino group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the thiophene ring could confer interesting electronic properties . The carboxylic acid group would likely make the compound acidic .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-3-carboxylic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the thiophene-3-carboxylic acid. The fluorenyl group is then introduced through a nucleophilic substitution reaction, and the protecting group is removed to yield the final product.", "Starting Materials": [ "Thiophene-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "9H-fluorene-9-methanol", "Triethylamine (TEA)", "Diisopropylethylamine (DIPEA)", "Methanesulfonyl chloride (MsCl)", "N,N-dimethylformamide (DMF)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Sodium bicarbonate (NaHCO3)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Water (H2O)" ], "Reaction": [ "Step 1: Protection of the amine group with methanesulfonyl chloride (MsCl) in the presence of triethylamine (TEA) and N,N-dimethylformamide (DMF) to yield the protected amine intermediate.", "Step 2: Coupling of the protected amine intermediate with thiophene-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to yield the protected amide intermediate.", "Step 3: Introduction of the fluorenyl group through a nucleophilic substitution reaction with 9H-fluorene-9-methanol in the presence of diisopropylethylamine (DIPEA) and DMF to yield the fluorenyl-protected intermediate.", "Step 4: Removal of the protecting group with hydrochloric acid (HCl) in methanol (MeOH) to yield the final product, 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-3-carboxylic acid.", "Step 5: Purification of the final product by extraction with ethyl acetate (EtOAc) and washing with sodium bicarbonate (NaHCO3) and water (H2O)." ] } | |
CAS RN |
476362-79-5 |
Product Name |
5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-3-carboxylic acid |
Molecular Formula |
C21H17NO4S |
Molecular Weight |
379.4 |
Purity |
95 |
Origin of Product |
United States |
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